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Compound of Interest

Compound Name: Foncitril 4000

Cat. No.: B1204171

An In-depth Technical Guide: The Impact of Foncitril 4000 on Systemic Acid-Base Balance

Introduction

Maintaining systemic acid-base balance is critical for normal physiological function, as
enzymatic activities, protein structures, and cellular processes are highly pH-sensitive.[1] The
human body maintains the pH of arterial blood within a narrow range of 7.35 to 7.45.[2]
Deviations from this range can lead to significant pathology. Metabolic acidosis, a condition
characterized by a primary decrease in serum bicarbonate concentration, can arise from
increased acid production, loss of bicarbonate, or decreased renal acid excretion.[1][2]

Foncitril 4000 is a pharmaceutical agent designed to counteract acidic conditions, primarily
within the urinary tract, but its mechanism has direct implications for systemic acid-base
homeostasis.[3][4] It is classified as a urinary alkalinizing agent and is prescribed for the
treatment and prevention of uric acid and cystine kidney stones, conditions that are promoted
by acidic urine.[5][6] Furthermore, it is utilized in the prevention of metabolic acidosis.[3][4] This
technical guide provides a detailed examination of the composition, mechanism of action, and
quantitative effects of Foncitril 4000 on the systemic acid-base balance, intended for
researchers, scientists, and drug development professionals.

Composition of Foncitril 4000

Each sachet of Foncitril 4000 contains a combination of active ingredients that contribute to its
alkalinizing properties.
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Table 1: Active Composition of Foncitril 4000 per Sachet

Component Mass per Sachet
Citric acid monohydrate 1.189¢g
Monopotassium citrate anhydrous 1.730¢g
Monosodium citrate anhydrous 1.845¢g

Source:[3][4][5]

Each sachet also contains 200.6 mg of sodium and 293 mg of potassium.[3][4][6]

Mechanism of Action and Pharmacodynamics

The therapeutic effect of Foncitril 4000 is derived from the metabolic conversion of its citrate
components.

Metabolic Fate of Citrate

Upon oral administration, the citrate salts and citric acid are absorbed from the gastrointestinal
tract. The absorbed citrate is then metabolized, primarily in the liver, through the Krebs cycle
(citric acid cycle). A key outcome of this metabolism is the production of bicarbonate ions
(HCOs™).[7] This process consumes hydrogen ions, effectively introducing an alkaline load into
the systemic circulation.

The generated bicarbonate acts as a buffer in the blood, helping to neutralize excess acid and
restore the body's acid-base balance.[1][7] This systemic alkalinization is beneficial in
managing chronic metabolic acidosis.[7]

Renal Handling and Urinary Alkalinization

The kidneys play a crucial role in mediating the effects of Foncitril 4000. The increased
systemic bicarbonate load leads to an increase in the filtered load of bicarbonate at the
glomerulus. This surpasses the reabsorptive capacity of the renal tubules, leading to increased
excretion of bicarbonate in the urine.[8] This process raises the urinary pH, making the urine
more alkaline.
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Furthermore, Foncitril 4000 increases urinary citrate levels.[7] This is achieved by augmenting
the renal clearance of citrate, which inhibits the crystallization of calcium salts, particularly
calcium oxalate and calcium phosphate, further aiding in the prevention of kidney stones.[7][9]
The objective of the treatment is to maintain a urinary pH between 6.5 and 7.4 to prevent the
formation of uric acid or cystine crystals.[3][5]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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